(RS)-ethoxy-(3-hydroxy-4-methoxy-phenyl)-acetic acid
Cat. No. B8590894
M. Wt: 226.23 g/mol
InChI Key: GKRUGKLQIHGWAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07129238B2
Procedure details
To a stirred solution of (RS)-(3-benzyloxy-4-methoxy-phenyl)-ethoxy-acetic acid (0.801 g) at rt in ethanol was added 10% Pd/C (0.1 g). The mixture was then stirred at rt under a hydrogen atmosphere for 17 h. The catalyst was filtered off and washed with dichloromethane. The filtrate was concentrated (rotavapor). The residue was purified by chromatography to give (RS)-ethoxy-(3-hydroxy-4-methoxy-phenyl)-acetic acid (0.250 g) as a light yellow gum.
Name
(RS)-(3-benzyloxy-4-methoxy-phenyl)-ethoxy-acetic acid
Quantity
0.801 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:8][C:9]1[CH:10]=[C:11]([CH:17]([O:21][CH2:22][CH3:23])[C:18]([OH:20])=[O:19])[CH:12]=[CH:13][C:14]=1[O:15][CH3:16])C1C=CC=CC=1>C(O)C.[Pd]>[CH2:22]([O:21][CH:17]([C:11]1[CH:12]=[CH:13][C:14]([O:15][CH3:16])=[C:9]([OH:8])[CH:10]=1)[C:18]([OH:20])=[O:19])[CH3:23]
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Inputs
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was then stirred at rt under a hydrogen atmosphere for 17 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The catalyst was filtered off
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WASH
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Type
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WASH
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|
Details
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washed with dichloromethane
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was concentrated (rotavapor)
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The residue was purified by chromatography
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Outcomes
Product
Details
Reaction Time |
17 h |
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Name
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|
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Type
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product
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Smiles
|
C(C)OC(C(=O)O)C1=CC(=C(C=C1)OC)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.25 g | |
| YIELD: CALCULATEDPERCENTYIELD | 43.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
